Cas no 2034598-04-2 (3-(2H-1,3-benzodioxol-5-yl)-N-(2-methoxyphenyl)pyrrolidine-1-carboxamide)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-N-(2-methoxyphenyl)pyrrolidine-1-carboxamide
• CAS No: 2034598-04-2
• MF: C₁₉H₂₀N₂O₄
• MW: 340.373105049133
• CID: 5355772
• Update Time: 2025-10-28

3-(2H-1,3-benzodioxol-5-yl)-N-(2-methoxyphenyl)pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzo[d][1,3]dioxol-5-yl)-N-(2-methoxyphenyl)pyrrolidine-1-carboxamide
• 3-(1,3-benzodioxol-5-yl)-N-(2-methoxyphenyl)pyrrolidine-1-carboxamide
• 3-(2H-1,3-benzodioxol-5-yl)-N-(2-methoxyphenyl)pyrrolidine-1-carboxamide

• Inchi： 1S/C19H20N2O4/c1-23-16-5-3-2-4-15(16)20-19(22)21-9-8-14(11-21)13-6-7-17-18(10-13)25-12-24-17/h2-7,10,14H,8-9,11-12H2,1H3,(H,20,22)
• InChI Key： BVLDTTOSHVBREE-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C1CN(C(NC2C=CC=CC=2OC)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 474
• XLogP3: 2.8
• Topological Polar Surface Area: 60

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-N-(2-methoxyphenyl)pyrrolidine-1-carboxamide

3-(2H-1,3-benzodioxol-5-yl)-N-(2-methoxyphenyl)pyrrolidine-1-carboxamide

3-(2H-1,3-benzodioxol-5-yl)-N-(2-methoxyphenyl)pyrrolidine-1-carboxamide (CAS No. 2034598-04-2) is a complex organic compound with significant potential in the fields of pharmacology and material science. This compound is characterized by its unique molecular structure, which combines a pyrrolidine ring, a benzodioxole moiety, and a methoxyphenyl group. The integration of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

The benzodioxole group in the molecule is known for its aromatic stability and ability to participate in various chemical reactions. This moiety contributes to the compound's reactivity and selectivity in synthetic processes. The pyrrolidine ring, on the other hand, is a five-membered nitrogen-containing heterocycle that adds flexibility and hydrogen bonding capabilities to the structure. These features make the compound suitable for applications in drug design, where functional groups can be tailored to target specific biological pathways.

Recent studies have highlighted the potential of 3-(2H-1,3-benzodioxol-5-yl)-N-(2-methoxyphenyl)pyrrolidine-1-carboxamide in the development of bioactive molecules. Researchers have explored its role as a precursor in the synthesis of advanced materials, such as polymers and nanoparticles. The methoxyphenyl group has been shown to enhance the compound's solubility in organic solvents, which is advantageous for large-scale manufacturing processes.

In terms of pharmacological applications, this compound has demonstrated promising results in preclinical studies. Its ability to modulate cellular signaling pathways has been investigated in the context of neurodegenerative diseases and cancer. The carboxamide group plays a crucial role in these interactions, as it can form hydrogen bonds with key biomolecules, enhancing bioavailability and efficacy.

The synthesis of 3-(2H-1,3-benzodioxol-5-yl)-N-(2-methoxyphenyl)pyrrolidine-1-carboxamide involves a multi-step process that combines principles from organic chemistry and catalysis. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of transition metal catalysts has significantly reduced reaction times while maintaining high yields.

From an environmental perspective, the compound's biodegradability and eco-friendly properties have been assessed to ensure compliance with global sustainability standards. These evaluations are critical for its potential use in pharmaceuticals and agrochemicals, where environmental impact is a key consideration.

In conclusion, 3-(2H-1,3-benzodioxol-5-yl)-N-(2-methoxyphenyl)pyrrolidine-1-carboxamide (CAS No. 2034598-04-2) represents a versatile platform for innovation across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop novel materials and therapeutic agents. As ongoing studies continue to uncover new applications for this compound, its role in advancing science and technology is expected to grow significantly.